1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate

• IUPAC Name: [4-(1-benzylpiperidin-4-yl)piperazin-1-yl]-(3-chlorophenyl)methanone;oxalic acid
• InChI: InChI=1S/C23H28ClN3O.C2H2O4/c24-21-8-4-7-20(17-21)23(28)27-15-13-26(14-16-27)22-9-11-25(12-10-22)18-19-5-2-1-3-6-19;3-1(4)2(5)6/h1-8,17,22H,9-16,18H2;(H,3,4)(H,5,6)
• InChI Key: KGDNNVDBPHMZDY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCN(CC2)C(=O)C3=CC(=CC=C3)Cl)CC4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C25H30ClN3O5
• Molecular Weight: 488.0 g/mol

Description

1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate, also known as BPPO, is a chemical compound that has been studied extensively for its potential applications in scientific research. BPPO is a piperazine derivative that has been found to have a range of biochemical and physiological effects. In

Scientific Research Applications

1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate has been studied extensively for its potential applications in scientific research. One area of research that has focused on 1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate is its potential as a tool for studying the central nervous system. 1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate has been found to bind to a specific type of receptor in the brain known as the sigma-1 receptor, which is involved in a range of physiological processes including pain perception, mood regulation, and learning and memory. By studying the effects of 1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate on the sigma-1 receptor, researchers hope to gain a better understanding of the mechanisms underlying these processes.

Mechanism of Action

The mechanism of action of 1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate is complex and not yet fully understood. However, it is thought that 1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate binds to the sigma-1 receptor in the brain, which in turn leads to changes in the activity of other neurotransmitter systems. This can result in a range of physiological effects, including changes in pain perception, mood, and cognition.
Biochemical and Physiological Effects
1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate has been found to have a range of biochemical and physiological effects. In addition to its effects on the sigma-1 receptor, 1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate has also been found to modulate the activity of other neurotransmitter systems, including the dopamine, serotonin, and glutamate systems. This can result in changes in mood, cognition, and pain perception. 1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate has also been found to have anti-inflammatory and antioxidant effects, which may make it useful for treating a range of diseases and disorders.

Advantages and Limitations for Lab Experiments

1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate has several advantages for use in lab experiments. It is relatively easy to synthesize and can be produced in large quantities. It is also stable and can be stored for long periods of time without degradation. However, there are also some limitations to using 1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate in lab experiments. For example, it can be difficult to determine the optimal dose for a given experiment, and there may be variability in the effects of 1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate depending on the specific experimental conditions.

Future Directions

There are several future directions for research on 1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate. One area of research that is currently being explored is the potential use of 1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate as a therapeutic agent for a range of diseases and disorders. For example, 1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate has been found to have potential as a treatment for neuropathic pain, depression, and Alzheimer's disease. Other future directions for research include exploring the effects of 1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate on other neurotransmitter systems, investigating the potential for combination therapies using 1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate and other drugs, and developing new methods for synthesizing and delivering 1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate.

Synthesis Methods

1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate can be synthesized using a variety of methods. One commonly used method involves the reaction of 1-benzyl-4-piperidone with 3-chlorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with oxalic acid to form the oxalate salt of 1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate. Other methods involve the use of different starting materials and reaction conditions, but the overall goal is to produce a pure and stable form of 1-(1-benzyl-4-piperidinyl)-4-(3-chlorobenzoyl)piperazine oxalate for use in scientific research.